Cas no 16973-99-2 (N-Benzylpyrimidin-4-amine)

• Product Name: N-Benzylpyrimidin-4-amine
• CAS No: 16973-99-2
• MF: C₁₁H₁₁N₃
• MW: 185.225141763687
• CID: 1092314
• PubChem ID: 13230137
• Update Time: 2025-05-23

N-Benzylpyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• N-Benzylpyrimidin-4-amine
• 4-Pyrimidinamine, N-(phenylmethyl)-
• 16973-99-2
• SB55768
• DB-212856
• SCHEMBL7880818
• DTXSID90530386
• 4-benzylaminopyrimidine
• AKOS010504028

• Inchi： 1S/C11H11N3/c1-2-4-10(5-3-1)8-13-11-6-7-12-9-14-11/h1-7,9H,8H2,(H,12,13,14)
• InChI Key： QRLOPDIVUDLFSZ-UHFFFAOYSA-N
• SMILES： N(C1C=CN=CN=1)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 185.09543
• Monoisotopic Mass: 185.095297364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 37.8Ų

Experimental Properties

• PSA: 37.81

Additional information on N-Benzylpyrimidin-4-amine

N-Benzylpyrimidin-4-amine: A Comprehensive Overview

N-Benzylpyrimidin-4-amine (CAS No. 16973-99-2) is a versatile and intriguing compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound, with its unique structure and functional groups, serves as a valuable building block in the synthesis of various bioactive molecules and advanced materials. The N-Benzyl group attached to the pyrimidine ring introduces a level of complexity and functionality that makes this compound a subject of extensive research.

Recent studies have highlighted the potential of N-Benzylpyrimidin-4-amine in drug discovery, particularly in the development of anticancer agents. Researchers have explored its ability to inhibit key enzymes involved in cancer cell proliferation, such as kinase enzymes. The pyrimidine core of this compound is known to exhibit significant bioactivity, making it a promising candidate for further pharmacological investigations.

In addition to its therapeutic applications, N-Benzylpyrimidin-4-amine has also found relevance in the realm of materials science. Its ability to form stable coordination complexes with metal ions has led to its use in the synthesis of metal-organic frameworks (MOFs) and other porous materials. These materials hold potential applications in gas storage, catalysis, and sensing technologies.

The synthesis of N-Benzylpyrimidin-4-amine typically involves multi-step organic reactions, often utilizing palladium-catalyzed coupling reactions or nucleophilic aromatic substitution strategies. The introduction of the benzyl group at the nitrogen position is critical for achieving the desired reactivity and selectivity in subsequent transformations.

One of the most exciting developments in recent years is the use of N-Benzylpyrimidin-4-amine as a precursor for constructing heterocyclic compounds with enhanced electronic properties. By incorporating this compound into larger molecular frameworks, chemists have been able to create materials with improved conductivity and stability, which are essential for applications in organic electronics.

Furthermore, the long-tail keyword search trends indicate a growing interest in the application of N-Benzylpyrimidin-4-amine in agrochemicals. Its ability to act as a plant growth regulator or an insecticide has been explored in several agricultural studies, offering potential solutions for sustainable farming practices.

As research on N-Benzylpyrimidin-4-amine continues to expand, its role as a key intermediate in organic synthesis is becoming increasingly evident. Its compatibility with various functional groups and its ability to undergo diverse transformations make it an invaluable tool for chemists across multiple disciplines.

In conclusion, N-Benzylpyrimidin-4-amine (CAS No. 16973-99-2) stands out as a multifaceted compound with applications spanning drug discovery, materials science, and agriculture. Its unique structure and reactivity continue to drive innovative research, ensuring its relevance in both academic and industrial settings for years to come.